3-[(3-Methylphenyl)(prop-2-yn-1-yl)amino]propanamide

• IUPAC Name: 3-(3-methyl-N-prop-2-ynylanilino)propanamide
• InChI: InChI=1S/C13H16N2O/c1-3-8-15(9-7-13(14)16)12-6-4-5-11(2)10-12/h1,4-6,10H,7-9H2,2H3,(H2,14,16)
• InChI Key: OOWMFVJGAAPCHL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)N(CCC(=O)N)CC#C
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

Compounds with a structure similar to “3-[(3-Methylphenyl)(prop-2-yn-1-yl)amino]propanamide” often contain a phenyl group (a ring of 6 carbon atoms, also known as a benzene ring) and an amide group (a carbonyl group (C=O) attached to a nitrogen atom). These types of compounds can have various properties and uses depending on their exact structure.

Synthesis Analysis

The synthesis of similar compounds often involves reactions like amide coupling or acylation. For example, a carboxylic acid can react with an amine to form an amide in a process called amide coupling.

Molecular Structure Analysis

The molecular structure of a compound like “3-[(3-Methylphenyl)(prop-2-yn-1-yl)amino]propanamide” would likely involve a benzene ring attached to a propynyl group and an amide group. The exact structure would depend on the locations of these groups.

Chemical Reactions Analysis

The chemical reactions involving a compound like “3-[(3-Methylphenyl)(prop-2-yn-1-yl)amino]propanamide” would depend on its exact structure. The presence of an amide group could make it participate in reactions like hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound like “3-[(3-Methylphenyl)(prop-2-yn-1-yl)amino]propanamide” would depend on its exact structure. Factors like polarity, solubility, melting point, and boiling point would be determined by the types and arrangement of its atoms.

Safety And Hazards

The safety and hazards associated with a compound like “3-[(3-Methylphenyl)(prop-2-yn-1-yl)amino]propanamide” would depend on factors like its reactivity, toxicity, and the conditions under which it’s used.

Future Directions

The future directions for research on a compound like “3-[(3-Methylphenyl)(prop-2-yn-1-yl)amino]propanamide” would depend on its properties and potential applications. For example, if it has medicinal properties, future research might focus on improving its efficacy or reducing its side effects.